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Compound of Interest
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Cat. No.: B6575005

Mefexamide Hydrochloride: A Technical Guide
for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mefexamide hydrochloride is a chemical compound classified as a central nervous system
(CNS) stimulant.[1] This technical guide provides a comprehensive overview of its chemical
structure, properties, and available experimental data. The information is intended to support
research and development activities in the fields of neuroscience and pharmacology.

Chemical Structure and Identifiers

Mefexamide hydrochloride is the hydrochloride salt of Mefexamide. Its chemical structure
and key identifiers are summarized below.
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Identifier Value

Source

N-[2-(diethylamino)ethyl]-2-(4-

IUPAC Name methoxyphenoxy)acetamide;h [2]
ydrochloride

CAS Number 3413-64-7 [2]

Molecular Formula C15H25CIN203 [2]

Molecular Weight 316.82 g/mol [2]

CCN(CC)CCNC(=0)COC1=C

SMILES String C=C(C=C1)0C.Cl

[2]

Parent Compound
(Mefexamide) CAS Number

1227-61-8

[3]

Physicochemical Properties

Quantitative experimental data on the physicochemical properties of Mefexamide

hydrochloride are limited in publicly accessible literature. The following table summarizes

available data, including computed properties and data for the parent compound, Mefexamide.
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Property Value Notes Source

. . . Experimental data not
Melting Point Not available
found.

This value is for the
parent compound,
Mefexamide, at pH
B 32 pg/mL (for 7.4. The solubility of
Solubility Mefexamide) the hydrochloride salt
is expected to be
higher in aqueous

solutions.

] Experimental data not
pKa Not available
found.

) Experimental data not
LogP Not available
found.

Pharmacological Properties

Mefexamide is characterized as a psychostimulant, indicating its primary effect is on the central
nervous system.[1]

Mechanism of Action

The precise mechanism of action for Mefexamide has not been fully elucidated in recent
literature. However, as a CNS stimulant, it is likely to modulate the levels of key
neurotransmitters in the brain, such as dopamine and norepinephrine.[4][5] The general
mechanisms for CNS stimulants involve either enhancing excitatory neurotransmission or
inhibiting inhibitory neurotransmission.[6][7]

Pharmacokinetics

Detailed pharmacokinetic parameters for Mefexamide hydrochloride, including absorption,
distribution, metabolism, and excretion (ADME), are not well-documented in recent studies.
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Pharmacodynamics

The pharmacodynamic effects of Mefexamide are related to its stimulant properties on the
CNS. An early study from 1969 investigated the electroencephalographic (EEG) effects of
Mefexamide, suggesting a direct impact on brain electrical activity.[8] CNS stimulants can
produce a range of effects, including increased alertness, attention, and energy.[5]

Experimental Protocols

Detailed, validated experimental protocols for the synthesis, analysis, and biological evaluation
of Mefexamide hydrochloride are not readily available in contemporary scientific literature.
However, based on the chemical structure and general methodologies for similar compounds,
the following outlines can be proposed as starting points for research.

Synthesis of N-[2-(diethylamino)ethyl]-2-(4-
methoxyphenoxy)acetamide hydrochloride

A plausible synthetic route for Mefexamide hydrochloride can be conceptualized as a two-
step process involving the formation of an amide bond followed by salt formation.
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(Coupling Agent (e.g., DCC, EDC)]

Synthesis Workflow
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HPLC Analysis Workflow

(Mefexamide HCI Sample)
(Dissolve in Mobile Phase)
(Inject into HPLC System)

C18 Column

(UV Detector (e.g., 220 nm))

(Data Acquisition and QuantificatiorD
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In Vitro CNS Stimulant Assay Workflow

(Neuronal Cell Culture (e.g., SH-SY5Y))

Treat with Mefexamide HCI
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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